Cas no 63141-48-0 ()

• CAS No: 63141-48-0
• MF: C₁₂H₁₁NO₆
• MW: 265.218843698502
• CID: 2789798
• PubChem ID: 71373294
• Update Time: 2025-04-21

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H11NO6/c1-2-17-12(14)9(13(15)16)5-8-3-4-10-11(6-8)19-7-18-10/h3-6H,2,7H2,1H3
• InChI Key： DHFPSLRVINJCHD-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C=C(C(=O)OCC)[N+](=O)[O-])=CC1=2

Computed Properties

• Exact Mass: 265.05863707Da
• Monoisotopic Mass: 265.05863707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 90.6Ų